Cas no 2137472-77-4 (Methyl 1-(5-formylfuran-2-yl)azetidine-2-carboxylate)

• Product Name: Methyl 1-(5-formylfuran-2-yl)azetidine-2-carboxylate
• CAS No: 2137472-77-4
• MF: C₁₀H₁₁NO₄
• MW: 209.198642969131
• CID: 5777115
• PubChem ID: 165490326
• Update Time: 2025-10-31

Methyl 1-(5-formylfuran-2-yl)azetidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2137472-77-4
• EN300-1142789
• methyl 1-(5-formylfuran-2-yl)azetidine-2-carboxylate
• Methyl 1-(5-formylfuran-2-yl)azetidine-2-carboxylate

• Inchi： 1S/C10H11NO4/c1-14-10(13)8-4-5-11(8)9-3-2-7(6-12)15-9/h2-3,6,8H,4-5H2,1H3
• InChI Key： ZBFBOVQFABHQMR-UHFFFAOYSA-N
• SMILES： O1C(C=O)=CC=C1N1CCC1C(=O)OC

Computed Properties

• Exact Mass: 209.06880783g/mol
• Monoisotopic Mass: 209.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 59.8Ų

Additional information on Methyl 1-(5-formylfuran-2-yl)azetidine-2-carboxylate

Methyl 1-(5-formylfuran-2-yl)azetidine-2-carboxylate (CAS No. 2137472-77-4): An Overview

Methyl 1-(5-formylfuran-2-yl)azetidine-2-carboxylate (CAS No. 2137472-77-4) is a novel compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural features and potential applications. This compound belongs to the class of azetidines, which are four-membered heterocyclic compounds with a wide range of biological activities. The presence of a formylfuran moiety further enhances its reactivity and functional versatility, making it a valuable intermediate in the synthesis of more complex molecules.

The chemical structure of Methyl 1-(5-formylfuran-2-yl)azetidine-2-carboxylate consists of a methyl ester group, an azetidine ring, and a 5-formylfuran substituent. The methyl ester group is known for its stability and ease of manipulation, which facilitates various chemical transformations. The azetidine ring, on the other hand, provides rigidity and conformational constraints that can influence the compound's biological activity. The 5-formylfuran substituent introduces a highly reactive aldehyde functionality, which can participate in a variety of chemical reactions, including condensations, reductions, and oxidations.

Recent studies have explored the potential applications of Methyl 1-(5-formylfuran-2-yl)azetidine-2-carboxylate in the development of new pharmaceuticals. One notable area of research is its use as an intermediate in the synthesis of antiviral agents. The formylfuran moiety has been shown to enhance the antiviral activity of certain compounds by improving their ability to inhibit viral replication. For example, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of Methyl 1-(5-formylfuran-2-yl)azetidine-2-carboxylate exhibited potent antiviral activity against several RNA viruses, including influenza and coronaviruses.

In addition to its antiviral properties, Methyl 1-(5-formylfuran-2-yl)azetidine-2-carboxylate has also been investigated for its potential as an antibacterial agent. The unique combination of the azetidine ring and the formylfuran substituent provides a scaffold that can be modified to target specific bacterial enzymes or pathways. Research published in the European Journal of Medicinal Chemistry reported that certain derivatives of this compound showed significant antibacterial activity against both Gram-positive and Gram-negative bacteria, including multidrug-resistant strains.

The synthetic accessibility of Methyl 1-(5-formylfuran-2-yl)azetidine-2-carboxylate is another factor contributing to its importance in medicinal chemistry. Several efficient synthetic routes have been developed to produce this compound on a large scale. One such method involves the condensation of an appropriate aldehyde with an azetidine derivative followed by esterification with methanol. This approach allows for the facile introduction of various functional groups at different positions on the molecule, enabling the synthesis of a diverse library of derivatives for further biological evaluation.

Beyond its applications in pharmaceuticals, Methyl 1-(5-formylfuran-2-yl)azetidine-2-carboxylate has also found use in materials science and polymer chemistry. The presence of the formylfuran group makes it an attractive monomer for polymerization reactions, leading to the formation of polymers with unique properties such as high thermal stability and mechanical strength. These polymers have potential applications in areas such as coatings, adhesives, and electronic materials.

In conclusion, Methyl 1-(5-formylfuran-2-yl)azetidine-2-carboxylate (CAS No. 2137472-77-4) is a versatile compound with significant potential in various fields, including medicinal chemistry, materials science, and polymer chemistry. Its unique structural features and reactivity make it an important intermediate for the synthesis of more complex molecules with diverse biological activities and functional properties. Ongoing research continues to uncover new applications and optimize synthetic methods for this promising compound.